An In-Depth Technical Guide to the Chemical Properties of 1-Cyanotetralin
An In-Depth Technical Guide to the Chemical Properties of 1-Cyanotetralin
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of 1-Cyanotetralin (also known as 1,2,3,4-tetrahydronaphthalene-1-carbonitrile). This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and organic synthesis.
Core Chemical Properties
1-Cyanotetralin is a bicyclic nitrile with a tetralin core. Its chemical structure and properties make it a versatile intermediate in the synthesis of various organic compounds, including pharmacologically active molecules.
| Property | Value | Reference(s) |
| Molecular Formula | C₁₁H₁₁N | [1] |
| Molecular Weight | 157.21 g/mol | [1] |
| CAS Number | 56536-96-0 | [1] |
| Appearance | Colorless to pale yellow liquid/oil | [2] |
| Melting Point | Not available | |
| Boiling Point | Not available | |
| Density | Not available | |
| Solubility | Soluble in common organic solvents | |
| Refractive Index | Not available |
Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-Cyanotetralin. Below are the expected spectral features based on its structure. Note: Experimentally obtained spectra for 1-Cyanotetralin were not available in the searched literature. The following are predicted characteristics.
¹H NMR Spectroscopy
The proton NMR spectrum of 1-Cyanotetralin is expected to show distinct signals corresponding to the aromatic and aliphatic protons. The protons on the carbon bearing the nitrile group would be deshielded.
¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the carbon framework of the molecule. Key signals would include those for the nitrile carbon, the aromatic carbons, and the aliphatic carbons of the tetralin ring. A predicted ¹³C NMR spectrum is presented in the data table below.[3]
| Carbon Atom | Predicted Chemical Shift (ppm) |
| C1 | 52.1 |
| C2 | 51.5 |
| C3 | 25.4 |
| C4 | 29.2 |
| C4a | 135.2 |
| C5 | 128.5 |
| C6 | 125.8 |
| C7 | 128.5 |
| C8 | 125.9 |
| C8a | 137.5 |
| CN | ~120 |
Infrared (IR) Spectroscopy
The IR spectrum of 1-Cyanotetralin would be characterized by the following key absorption bands:
-
C≡N stretch: A sharp, medium-intensity band around 2240-2260 cm⁻¹.
-
C-H stretch (aromatic): Peaks above 3000 cm⁻¹.
-
C-H stretch (aliphatic): Peaks below 3000 cm⁻¹.
-
C=C stretch (aromatic): Bands in the 1450-1600 cm⁻¹ region.
Mass Spectrometry
The mass spectrum of 1-Cyanotetralin will show a molecular ion peak (M⁺) at m/z = 157. The fragmentation pattern would likely involve the loss of the cyanide group (CN, 26 Da) and fragmentation of the tetralin ring.[4][5]
Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 1-Cyanotetralin are essential for its practical application in research and development.
Synthesis of 1-Cyanotetralin from 1-Tetralone
A common method for the synthesis of 1-Cyanotetralin involves the conversion of 1-tetralone. While a specific detailed protocol was not found in the literature search, a general procedure can be outlined based on standard organic chemistry transformations. One possible route is the conversion of the ketone to a cyanohydrin followed by dehydration.
General Workflow for Synthesis:
Purification by Column Chromatography
Purification of the crude 1-Cyanotetralin product is typically achieved using column chromatography over silica gel.[6][7]
Protocol:
-
Column Preparation: A glass column is packed with silica gel as the stationary phase, using a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) as the eluent.
-
Sample Loading: The crude 1-Cyanotetralin is dissolved in a minimal amount of the eluent and loaded onto the top of the silica gel column.
-
Elution: The eluent is passed through the column, and fractions are collected.
-
Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) to identify those containing the pure product.
-
Solvent Removal: The solvent is removed from the pure fractions under reduced pressure to yield purified 1-Cyanotetralin.
Experimental Workflow for Purification:
Relevance in Drug Development
1-Cyanotetralin serves as a key building block in the synthesis of compounds with potential therapeutic applications, notably as aldose reductase inhibitors and analogues of baclofen.
Aldose Reductase Inhibitors
Aldose reductase is an enzyme implicated in the complications of diabetes.[8] Inhibitors of this enzyme are of significant interest in drug development. The tetralone core, from which 1-Cyanotetralin is derived, is a scaffold used in the design of aldose reductase inhibitors. The mechanism of action of these inhibitors generally involves binding to the active site of the enzyme, preventing the reduction of glucose to sorbitol.[9]
Aldose Reductase Pathway and Inhibition:
Baclofen Analogues and GABA-B Receptor Modulation
Baclofen is a muscle relaxant that acts as an agonist at GABA-B receptors.[10] Analogues of baclofen, which can be synthesized from tetralin-based precursors, are being investigated for their potential to modulate the GABA-B receptor signaling pathway.[11] Activation of GABA-B receptors, which are G-protein coupled receptors, leads to downstream effects such as the inhibition of adenylyl cyclase and the modulation of ion channel activity, ultimately resulting in neuronal inhibition.[12]
GABA-B Receptor Signaling Pathway:
Conclusion
1-Cyanotetralin is a valuable chemical intermediate with significant potential in the field of medicinal chemistry and drug development. Its straightforward synthesis from readily available starting materials and its utility as a scaffold for generating potent bioactive molecules make it a compound of high interest. This guide has provided a summary of its key chemical properties, spectroscopic data, experimental procedures, and its role in the development of aldose reductase inhibitors and GABA-B receptor modulators. Further research into the specific biological activities of 1-Cyanotetralin derivatives is warranted to fully explore their therapeutic potential.
References
- 1. 1-Cyanotetralin | C11H11N | CID 10953780 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. CN114524717A - 1,2,3, 4-tetrahydronaphthalene derivative and preparation method and application thereof - Google Patents [patents.google.com]
- 3. benchchem.com [benchchem.com]
- 4. uni-saarland.de [uni-saarland.de]
- 5. whitman.edu [whitman.edu]
- 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
- 7. orgchemboulder.com [orgchemboulder.com]
- 8. mdpi.com [mdpi.com]
- 9. Aldose reductase structures: implications for mechanism and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. GABA(B) modulation of dopamine release in the nucleus accumbens core - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. GABAB receptor modulators potentiate baclofen-induced depression of dopamine neuron activity in the rat ventral tegmental area - PMC [pmc.ncbi.nlm.nih.gov]
